4-(4-Bromophenyl)but-3-en-2-one

• IUPAC Name: (E)-4-(4-bromophenyl)but-3-en-2-one
• InChI: InChI=1S/C10H9BrO/c1-8(12)2-3-9-4-6-10(11)7-5-9/h2-7H,1H3/b3-2+
• InChI Key: ZQNVTVOTCKZKHJ-NSCUHMNNSA-N
• Canonical SMILES: CC(=O)C=CC1=CC=C(C=C1)Br
• Isomeric SMILES: CC(=O)/C=C/C1=CC=C(C=C1)Br
• Molecular Formula: C10H9BrO
• DSSTOX Substance ID: DTXSID90876231
• Molecular Weight: 225.08 g/mol
• CAS RN: 3815-31-4, 20511-04-0

Description

The compound 4-(4-Bromophenyl)but-3-en-2-one is a brominated phenyl butenone derivative, which is a class of organic compounds that have been extensively studied for their potential applications in various fields, including medicinal chemistry and material science. These compounds are characterized by a bromophenyl group attached to a butenone moiety, which can participate in various chemical reactions and interactions due to the presence of the bromine atom and the enone functional group.

Synthesis Analysis

The synthesis of bromophenyl butenone derivatives has been explored in several studies. For instance, the synthesis of 1-(4-Bromophenyl)-3-(2-chloro-6-fluorophenyl) prop-2-en-1-one was confirmed using spectroscopic techniques and compared with density functional theory results . Similarly, the synthesis of various 4-phenylbutenone derivatives, including bromophenols, has been reported, demonstrating the versatility of these compounds as building blocks in organic synthesis . The synthesis of 4-bromo-1,2,2,3-tetramethyl-1-phenylphosphetanium bromide, although not the same compound, provides insight into the reactivity of brominated butenone derivatives .

Molecular Structure Analysis

The molecular structure of bromophenyl butenone derivatives has been characterized using various spectroscopic methods and computational studies. For example, the crystal structure of 1-(3,4-dimethoxyphenyl)-3-(4-bromophenyl)prop-2-en-1-one was confirmed using single-crystal X-ray diffraction, and the molecule was found to be almost planar . The crystal structure and Hirshfeld surface analysis of (2E)-1-(3-bromophenyl)-3-(4-fluorophenyl)prop-2-en-1-one revealed a dihedral angle between the phenyl rings and a two-dimensional layered structure in the crystal .

Chemical Reactions Analysis

Bromophenyl butenone derivatives can undergo various chemical reactions due to the presence of reactive functional groups. The reaction of 3-bromo-4-ethoxy-1,1,1-trifluoro-3-buten-2-one with benzenethiols in the presence of InCl3·4H2O was studied, yielding both addition-elimination and substitution products . The reactivity of these compounds with different nucleophiles and the influence of substituents on their reactivity patterns are of significant interest in synthetic chemistry.

Physical and Chemical Properties Analysis

The physical and chemical properties of bromophenyl butenone derivatives are influenced by their molecular structure and the nature of the substituents. The thermal degradation of 1-(3,4-dimethoxyphenyl)-3-(4-bromophenyl)prop-2-en-1-one was studied using thermogravimetric analysis, indicating a decomposition temperature range . The study of the title compound (E)-1-(4-bromophenyl)-3-(4-(trifluoromethoxy)phenyl)prop-2-en-1-one included an assessment of degradation properties through calculations of bond dissociation energies . These properties are crucial for understanding the stability and reactivity of these compounds under different conditions.

Scientific Research Applications

Optical Properties

• Nonlinear Optical Properties : A study revealed that derivatives of 4-(4-Bromophenyl)but-3-en-2-one exhibit significant nonlinear optical (NLO) properties, making them suitable for use in semiconductor devices (Shkir et al., 2019).
• Electrochemical Characteristics : Research on Ir(III) complexes with derivatives of 4-(4-Bromophenyl)but-3-en-2-one showed variation in optical and electrochemical characteristics based on different ligands, indicating potential applications in photophysics and electrochemistry (Katlenok et al., 2017).

Crystallography and Structural Analysis

• Molecular Structure : Various studies have been conducted to determine the crystal structure of 4-(4-Bromophenyl)but-3-en-2-one derivatives, providing valuable information on their molecular geometry and potential applications in material science (Suwunwong et al., 2009).
• Spectroscopic Characterization : Researchers have utilized spectroscopic techniques alongside density functional theory to characterize the structure of 4-(4-Bromophenyl)but-3-en-2-one derivatives, aiding in the understanding of their physical properties (Bhumannavar, 2021).

Organic Synthesis and Chemical Reactions

• Synthesis of Naphthalene Derivatives : A study demonstrated the use of 4-(4-Bromophenyl)but-3-en-2-one in the intramolecular Pd-mediated α-arylation, leading to the synthesis of photochromic naphthopyrans, which are significant in organic chemistry (Aiken et al., 2015).
• Cascade Cyclization : Another application includes its use in CuCN-mediated cascade cyclization, facilitating the efficient synthesis of complex organic structures such as substituted naphthalene amino esters (Reddy et al., 2013).

Safety And Hazards

“4-(4-Bromophenyl)but-3-en-2-one” is classified as Acute Tox. 4 Oral according to the GHS classification. The safety information includes the signal word “Warning” and hazard statements H302. Precautionary statements include P264, P270, P301 + P312, and P501.

Synthesis routes and methods

Procedure details

The p-bromobenzaldehyde (1 mmol) and the L-proline (30 mol %) are dissolved in N,N′-dimethylimidazolium methyl H-phosphonate (1 ml). The acetone (1 ml) is added. The mixture is stirred at room temperature until disappearance of the bromobenzaldehyde (followed by Thin Layer Chromatography). 4-(4-bromophenyl)but-3-en-2-one is isolated by extraction with ether (3×5 ml). The product is purified by column chromatography (0.96 g; yield=80%).